Cas no 2003679-25-0 (Furan, 3-(3-bromo-2-methylpropyl)tetrahydro-3-methoxy-)

• Product Name: Furan, 3-(3-bromo-2-methylpropyl)tetrahydro-3-methoxy-
• CAS No: 2003679-25-0
• MF: C₉H₁₇BrO₂
• MW: 237.134082555771
• CID: 5286039
• Update Time: 2025-07-14

Furan, 3-(3-bromo-2-methylpropyl)tetrahydro-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Furan, 3-(3-bromo-2-methylpropyl)tetrahydro-3-methoxy-

• Inchi： 1S/C9H17BrO2/c1-8(6-10)5-9(11-2)3-4-12-7-9/h8H,3-7H2,1-2H3
• InChI Key： KBYQJGIIRNLLEW-UHFFFAOYSA-N
• SMILES： O1CCC(CC(C)CBr)(OC)C1

Additional information on Furan, 3-(3-bromo-2-methylpropyl)tetrahydro-3-methoxy-

Recent Advances in the Study of Furan, 3-(3-bromo-2-methylpropyl)tetrahydro-3-methoxy- (CAS: 2003679-25-0)

The compound Furan, 3-(3-bromo-2-methylpropyl)tetrahydro-3-methoxy- (CAS: 2003679-25-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic challenges associated with the preparation of Furan, 3-(3-bromo-2-methylpropyl)tetrahydro-3-methoxy-. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic approach that significantly improves the yield and purity of the compound. The method employs a palladium-catalyzed coupling reaction, which not only enhances efficiency but also reduces the formation of unwanted byproducts. This advancement is expected to facilitate further pharmacological studies of the compound.

In terms of biological activity, preliminary in vitro studies have demonstrated that Furan, 3-(3-bromo-2-methylpropyl)tetrahydro-3-methoxy- exhibits promising inhibitory effects against certain cancer cell lines, particularly those associated with breast and lung cancers. The compound appears to modulate key signaling pathways involved in cell proliferation and apoptosis, as reported in a recent study published in Bioorganic & Medicinal Chemistry Letters. However, further in vivo studies are required to validate these findings and assess the compound's safety profile.

Another area of interest is the compound's potential as a building block for the synthesis of more complex molecules. Researchers have explored its utility in the development of novel heterocyclic compounds with enhanced pharmacological properties. A 2024 study in the European Journal of Medicinal Chemistry described the successful incorporation of Furan, 3-(3-bromo-2-methylpropyl)tetrahydro-3-methoxy- into a series of hybrid molecules designed to target neurodegenerative diseases. These hybrids showed improved blood-brain barrier penetration and neuroprotective effects in preclinical models.

Despite these promising developments, several challenges remain. The stability of Furan, 3-(3-bromo-2-methylpropyl)tetrahydro-3-methoxy- under physiological conditions is a concern, as degradation products may exhibit toxicity. Additionally, the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), need to be thoroughly investigated to determine its suitability as a drug candidate. Ongoing research is addressing these issues, with a focus on structural modifications to enhance stability and bioavailability.

In conclusion, Furan, 3-(3-bromo-2-methylpropyl)tetrahydro-3-methoxy- (CAS: 2003679-25-0) represents a promising scaffold for the development of new therapeutic agents. Recent advances in its synthesis and biological evaluation have laid the groundwork for future studies aimed at unlocking its full potential. Continued research efforts will be essential to overcome existing challenges and translate these findings into clinically relevant applications.